Cas no 2137559-34-1 (1H-thieno[2,3-c]pyrazole-5-carboxamide)
1H-thieno[2,3-c]pyrazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2137559-34-1
- SCHEMBL2016376
- 1H-thieno[2,3-c]pyrazole-5-carboxamide
- EN300-765829
-
- Inchi: 1S/C6H5N3OS/c7-5(10)4-1-3-2-8-9-6(3)11-4/h1-2H,(H2,7,10)(H,8,9)
- InChI Key: LPELVBYZCNBCLW-UHFFFAOYSA-N
- SMILES: S1C(C(N)=O)=CC2C=NNC1=2
Computed Properties
- Exact Mass: 167.01533297g/mol
- Monoisotopic Mass: 167.01533297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 100Ų
1H-thieno[2,3-c]pyrazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-765829-0.05g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 0.05g |
$2079.0 | 2024-05-22 | |
| Enamine | EN300-765829-0.1g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 0.1g |
$2178.0 | 2024-05-22 | |
| Enamine | EN300-765829-0.25g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 0.25g |
$2277.0 | 2024-05-22 | |
| Enamine | EN300-765829-0.5g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 0.5g |
$2376.0 | 2024-05-22 | |
| Enamine | EN300-765829-1.0g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 1.0g |
$2475.0 | 2024-05-22 | |
| Enamine | EN300-765829-2.5g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 2.5g |
$4851.0 | 2024-05-22 | |
| Enamine | EN300-765829-5.0g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 5.0g |
$7178.0 | 2024-05-22 | |
| Enamine | EN300-765829-10.0g |
1H-thieno[2,3-c]pyrazole-5-carboxamide |
2137559-34-1 | 95% | 10.0g |
$10643.0 | 2024-05-22 |
1H-thieno[2,3-c]pyrazole-5-carboxamide Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1H-thieno[2,3-c]pyrazole-5-carboxamide
Introduction to 1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 2137559-34-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
The compound 1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 2137559-34-1) represents a fascinating scaffold that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and promising biological activities. This heterocyclic derivative, characterized by the fusion of a thienopyrazole core with a carboxamide functional group, exhibits a rich chemical diversity that makes it an attractive candidate for further exploration in drug discovery and therapeutic development.
At the heart of the compound's appeal lies its molecular architecture, which combines the aromatic stability of the thieno[2,3-c]pyrazole system with the biofunctional properties of the carboxamide moiety. The thieno[2,3-c]pyrazole ring system is known for its ability to interact with various biological targets, including enzymes and receptors, while the carboxamide group provides a versatile handle for further chemical modifications and bioconjugation strategies. This dual functionality has positioned 1H-thieno[2,3-c]pyrazole-5-carboxamide as a versatile building block for the design of novel bioactive molecules.
Recent advances in computational chemistry and structure-based drug design have further highlighted the potential of this scaffold. Studies have demonstrated that derivatives of 1H-thieno[2,3-c]pyrazole-5-carboxamide can exhibit inhibitory activity against a range of therapeutic targets, including kinases, proteases, and ion channels. These findings are particularly noteworthy given the growing recognition of thienopyrazole derivatives as privileged structures in medicinal chemistry. The carboxamide group, in particular, has been shown to enhance binding affinity and selectivity by modulating hydrogen bonding interactions and hydrophobic effects.
In addition to its role as a pharmacophore, 1H-thieno[2,3-c]pyrazole-5-carboxamide has been explored for its potential in materials science and nanotechnology. The compound's ability to form stable self-assembled structures has led to investigations into its use as a component in supramolecular systems and as a functional material for drug delivery applications. For instance, researchers have leveraged its amphiphilic nature to develop micellar nanoparticles that can encapsulate therapeutic agents and enhance their bioavailability. These applications underscore the broad utility of 1H-thieno[2,3-c]pyrazole-5-carboxamide beyond traditional pharmaceutical contexts.
The synthesis of 1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 2137559-34-1) presents both challenges and opportunities for synthetic chemists. The construction of the thienopyrazole core requires careful consideration of reaction conditions to ensure high yield and purity. Modern synthetic approaches, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have proven particularly effective in constructing this scaffold efficiently. Furthermore, the introduction of the carboxamide group can be achieved through various methods, including amide bond formation via coupling reactions or direct functionalization of existing precursors.
One of the most compelling aspects of 1H-thieno[2,3-c]pyrazole-5-carboxamide is its potential for derivatization into more complex bioactive molecules. By modifying different positions on the scaffold or introducing additional functional groups, researchers can generate libraries of compounds with tailored biological properties. This flexibility has enabled the exploration of diverse therapeutic modalities, from small-molecule inhibitors to peptidomimetics and protein-protein interaction disruptors. The ability to fine-tune structure-activity relationships (SAR) makes 1H-thieno[2,3-c]pyrazole-5-carboxamide an invaluable tool for medicinal chemists seeking to develop novel therapeutics.
The pharmacological profile of derivatives derived from 1H-thieno[2,3-c]pyrazole-5-carboxamide has been extensively studied in recent years. Notably, several analogs have demonstrated potent activity against cancer-related targets such as tyrosine kinases and cyclin-dependent kinases (CDKs). These findings align with broader trends in oncology research where thienopyrazole derivatives are being recognized as promising candidates for next-generation anticancer agents. The carboxamide group plays a critical role in modulating binding interactions with these targets by providing essential hydrogen bonding partners or by influencing solubility properties.
Beyond oncology applications, 1H-thieno[2,3-c]pyrazole-5-carboxamide derivatives have shown promise in other therapeutic areas as well. For example, they have been investigated for their potential as anti-inflammatory agents, where they exhibit inhibitory effects on key pro-inflammatory enzymes such as COX-2 and LOX enzymes through interactions mediated by their heterocyclic core and carboxamide moiety . Additionally, these compounds have demonstrated neuroprotective properties, making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease . These diverse pharmacological activities highlight the broad therapeutic potential of this scaffold system.
The development of novel synthetic methodologies has been instrumental in advancing research involving 1H-thieno[2,3-c]pyrazole-5-carboxamide (CAS No. 2137559-34-1). Advances in flow chemistry, continuous manufacturing techniques, and green chemistry principles have enabled more efficient production processes while minimizing waste generation . Furthermore, computational tools such as molecular modeling software allow researchers to predict binding affinities, optimize lead structures, predict metabolic stability, identify potential drug-likeness issues, And facilitate virtual screening efforts . These technological advancements are accelerating progress toward discovering new bioactive molecules based on this scaffold system.
The future directions for research on 1H-thieno[2 , 3 - c ] py raz ole - 5 - ca r box am ide are both exciting And challenging . One key area will be exploring new synthetic pathways that improve scalability And cost-effectiveness without compromising quality control standards . Another important direction will be expanding our understanding Of how different substituents influence ADME Tox properties And pharmacological outcomes . Additionally , there is significant interest In developing next-generation delivery systems that leverage The unique structural features Of this scaffold To enhance therapeutic efficacy . By addressing these challenges , researchers can unlock The full potential Of this promising chemical entity across multiple domains Of science And medicine
2137559-34-1 (1H-thieno[2,3-c]pyrazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)